Cas no 2227834-79-7 ((2S)-2-(2-fluoro-6-methylphenyl)oxirane)

• Product Name: (2S)-2-(2-fluoro-6-methylphenyl)oxirane
• CAS No: 2227834-79-7
• MF: C₉H₉FO
• MW: 152.165566205978
• CID: 6301764
• PubChem ID: 165609287
• Update Time: 2025-05-20

(2S)-2-(2-fluoro-6-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2-fluoro-6-methylphenyl)oxirane
• 2227834-79-7
• EN300-1750023

• Inchi： 1S/C9H9FO/c1-6-3-2-4-7(10)9(6)8-5-11-8/h2-4,8H,5H2,1H3/t8-/m1/s1
• InChI Key： ORNJDJKGSMMWRB-MRVPVSSYSA-N
• SMILES： FC1=CC=CC(C)=C1[C@H]1CO1

Computed Properties

• Exact Mass: 152.063743068g/mol
• Monoisotopic Mass: 152.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-(2-fluoro-6-methylphenyl)oxirane

Comprehensive Overview of (2S)-2-(2-fluoro-6-methylphenyl)oxirane (CAS No. 2227834-79-7)

The compound (2S)-2-(2-fluoro-6-methylphenyl)oxirane, identified by its CAS number 2227834-79-7, is a chiral epoxide derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique structural features, including the presence of a fluorine atom and a methyl group on the aromatic ring, make it a valuable intermediate in the synthesis of complex molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in the scientific community.

One of the most intriguing aspects of (2S)-2-(2-fluoro-6-methylphenyl)oxirane is its role in asymmetric synthesis. The chiral epoxide moiety serves as a versatile building block for the construction of biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Researchers have explored its potential in the synthesis of antiviral agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutic solutions in the post-pandemic era.

The fluorine substituent in (2S)-2-(2-fluoro-6-methylphenyl)oxirane is a key feature that enhances its reactivity and selectivity in chemical transformations. Fluorinated compounds are increasingly sought after in drug discovery due to their ability to improve metabolic stability and bioavailability. This trend is reflected in the rising number of fluorine-containing drugs approved by regulatory agencies worldwide, making 2227834-79-7 a compound of interest for medicinal chemists.

In addition to its pharmaceutical applications, (2S)-2-(2-fluoro-6-methylphenyl)oxirane has found utility in material science. Its incorporation into polymers and coatings can impart desirable properties such as chemical resistance and thermal stability. This aligns with the current focus on sustainable and high-performance materials, a topic frequently searched by engineers and researchers in the field.

The synthesis of (2S)-2-(2-fluoro-6-methylphenyl)oxirane often involves enantioselective catalysis, a cutting-edge area in organic chemistry. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production of this compound, addressing the global push toward green chemistry. This resonates with the increasing number of searches related to sustainable synthesis and catalyst design.

Analytical characterization of CAS No. 2227834-79-7 typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and stereochemical integrity of the compound, which are critical for its successful application in research and industry. The importance of quality control in chemical synthesis is a recurring theme in scientific discussions, further highlighting the relevance of this compound.

Looking ahead, the potential of (2S)-2-(2-fluoro-6-methylphenyl)oxirane in drug discovery and material science is vast. Its unique combination of structural features and reactivity positions it as a promising candidate for future innovations. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in both academic and industrial research.